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Compound of Interest

Compound Name: 3-Aminopropylphosphinic acid

Cat. No.: B15619435 Get Quote

Selectivity Profiling of 3-Aminopropylphosphinic
Acid: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of 3-
Aminopropylphosphinic acid (3-APPA), a potent GABAB receptor agonist. The information

presented herein is intended to provide researchers with the necessary data to evaluate its

potential for further investigation and development.

Summary of Receptor Binding and Functional
Activity
3-Aminopropylphosphinic acid (also known as 3-APPA or CGP 27492) is a structural analog

of γ-aminobutyric acid (GABA) that primarily exhibits high potency and selectivity as a GABAB

receptor agonist.[1][2] Its selectivity profile, based on available data, indicates significant

activity at GABAB receptors, with antagonist activity at GABAC receptors and limited

interaction with GABAA receptors. Evidence also suggests that 3-APPA interacts with GABA

transporters.

The following table summarizes the quantitative data on the binding affinity and functional

activity of 3-Aminopropylphosphinic acid at various receptors.
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Target
Receptor
Subtype

Species Assay Type Activity Value (µM)

GABAB

Receptor
- Guinea Pig

Functional

(Ileum)

Agonist

(IC50)
1.84

- Rat

Functional

(Anococcyge

us)

Agonist

(IC50)
0.89

- Rat

Functional

(Hippocampu

s)

Agonist

(IC50)
2.3

GABAC

Receptor
ρ-like - Functional

Antagonist

(Kb)
~1.7

GABAA

Receptor
- Rat

Functional

(Purkinje

Cells)

Agonist

Activity

observed,

sensitive to

bicuculline

GABA

Transporter

NO-711

sensitive
Rat

Functional

(Neocortical

Slices)

Substrate

Potency

increased by

transporter

inhibitor[3]

Absence of data for a specific receptor indicates that no publicly available quantitative

information was found.

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the experimental context and the compound's

mechanism of action, the following diagrams illustrate the GABAB receptor signaling pathway

and a typical experimental workflow for selectivity profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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